6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-(2-(indolin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-6-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3-one
• InChI: InChI=1S/C23H18FN5O4/c1-32-19-8-6-15(12-16(19)24)22-25-23(33-27-22)17-7-9-20(30)29(26-17)13-21(31)28-11-10-14-4-2-3-5-18(14)28/h2-9,12H,10-11,13H2,1H3
• InChI Key: ZUCBFPNWTPOWLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C=C3)CC(=O)N4CCC5=CC=CC=C54)F
• Molecular Formula: C23H18FN5O4
• Molecular Weight: 447.4 g/mol

Description

6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-(2-(indolin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H18FN5O4 and its molecular weight is 447.426. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This molecule is part of a broader class of chemicals involved in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities. Research highlights the preparation of various heterocycles of synthetic and biological importance from related compounds, emphasizing the construction of pyridazin-3(4H)-ones, 1,3,4-oxadiazoles, and 1,2,4-triazoles. These processes are integral for developing new therapeutic agents due to the antimicrobial activities exhibited against bacteria and fungi (Abou-Elmagd, El-ziaty, & Abdalha, 2015).

Antimicrobial and Antitubercular Activity

The molecule's derivatives have been synthesized and evaluated for antimicrobial and antitubercular activities. Notably, isoxazole clubbed 1,3,4-oxadiazole derivatives showed good antibacterial activity against various pathogens like E. coli and S. aureus, as well as antitubercular activity against M. tuberculosis H37Rv. These findings underscore the potential of such compounds in addressing infectious diseases, supported by molecular docking studies to understand the mode of action (Shingare, Patil, Sangshetti, Patil, Rajani, & Madje, 2018).

Anti-cancer and Antimicrobial Agents

Further research into related compounds has revealed their significant anti-cancer activity, particularly against the MCF-7 cell line, indicative of potent cytotoxicity. Additionally, these compounds exhibited moderate antibacterial and antifungal activities, suggesting their applicability as broad-spectrum antimicrobial agents. This dual potential enhances the molecule's value in drug discovery and development efforts (Naik, Mahanthesha, & Suresh, 2022).